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Cat. No.: B12378067
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Introduction

Oligopeptide-20, a synthetic peptide composed of 12 amino acids (Arg-Arg-Leu-Glu-Met-Tyr-
Cys-Ala-Pro-Leu-Lys-Pro), is a bioactive agent with significant potential in the field of tissue
regeneration.[1][2][3] It functions as a biomimetic of growth factors involved in normal skin
growth and wound repair.[1] Research has demonstrated its role in promoting the proliferation
of key skin cells like keratinocytes and fibroblasts, stimulating the synthesis of extracellular
matrix (ECM) components, and reducing apoptosis.[1][2][3] These properties make
Oligopeptide-20 a compelling candidate for research in skin repair, anti-aging, and hair growth
stimulation.[1][4][5]

Mechanism of Action

Oligopeptide-20 exerts its regenerative effects by signaling to cells to activate natural repair
mechanisms.[6] It positively regulates the expression of essential ECM proteins, including
collagen, elastin, and fibronectin, which are crucial for providing structural integrity and
elasticity to tissues.[1] By boosting the production of these components, Oligopeptide-20
helps to rebuild and strengthen the dermal structure.[1][6] The peptide also increases levels of
hyaluronic acid and enhances cell attachment, both vital processes in wound healing and skin
regeneration.[2][3] While the precise signaling cascade is a subject of ongoing research, its
effects on ECM synthesis are consistent with the activation of pathways such as the
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Transforming Growth Factor-f (TGF-f3) pathway, which is a key regulator of fibroblast activity
and collagen production.[7][8][9]
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Caption: Proposed signaling pathway for Oligopeptide-20 in fibroblasts.

Data Presentation

Quantitative data from in vitro and in vivo studies are summarized below, highlighting the
efficacy of Oligopeptide-20.

Table 1: Summary of In Vitro Effects on Human Fibroblasts

Parameter Fold Increase Cell Type Reference
Collagen Expression 1.4-fold Fibroblasts [1]
Elastin Expression 1.4-fold Fibroblasts [1]
Fibronectin ]

) 4.3-fold Fibroblasts [1]
Expression

Table 2: Summary of Clinical (In Vivo) Anti-Aging Effects

Improvement i )
Parameter (%) Duration Concentration Reference
0
Average Number
] 0.003% (300
& Width of 11.7% (p < 0.05) 2 Months ) [2][3][10]
m
Wrinkles (Sew) PP
Cyclic Average
12.2% (p < 0.003% (300
Roughness 2 Months [2][3][10]
0.005) ppm)

(cR3)
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Applications in Tissue Regeneration Research

« Dermal Wound Healing: Oligopeptide-20's ability to stimulate fibroblast and keratinocyte
proliferation and ECM deposition makes it a valuable compound for studying skin repair
mechanisms.[1][2][11]

» Anti-Aging and Skin Rejuvenation: By increasing collagen and elastin, it can be used in
models to investigate the reversal or prevention of skin aging signs like wrinkles and loss of
firmness.[12][13]

e Hair Growth Stimulation: Oligopeptide-20 is implicated in promoting hair growth and may be
used in research focused on hair follicle revitalization and alopecia treatments.[4][14]

e Bone and Cartilage Regeneration: Peptides that mimic growth factors like TGF-3 have
applications in bone and cartilage tissue engineering; Oligopeptide-20's properties suggest
it could be explored in these contexts.[15][16]

Experimental Protocols

The following are representative protocols for assessing the efficacy of Oligopeptide-20 in
vitro. Researchers should optimize concentrations and incubation times for their specific cell
lines and experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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